Source classification
  • Cellobiose
    Cellobiose
    • Cat. No.:
    • B013519
    • CAS No.:
    • 528-50-7
    • Molecular Formula:
    • C12H22O11
    • Molecular Weight:
    • 342.30 g/mol
    Description
    Cellobiose is a glycosylglucose consisting of two glucose units linked via a beta(1->4) bond. It has a role as a plant metabolite.
    Cellobiose is a metabolite found in or produced by Escherichia coli (strain K...
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  • Cellotriose
    Cellotriose
    • Cat. No.:
    • B013521
    • CAS No.:
    • 33404-34-1
    • Molecular Formula:
    • C18H32O16
    • Molecular Weight:
    • 504.4 g/mol
    Description
    Cellotriose is a glucotriose consisting of three It has a role as a bacterial xenobiotic metabolite.
    Cellotriose has been reported in Daphnia pulex with data available.
    a 3-glucose cellulodextrin derived f...
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  • trans-1,2-Cyclohexanediol
    trans-1,2-Cyclohexanediol
    • Cat. No.:
    • B013532
    • CAS No.:
    • 1460-57-7
    • Molecular Formula:
    • C6H12O2
    • Molecular Weight:
    • 116.16 g/mol
    Description
    Trans-cyclohexane-1,2-diol is a cyclohexane-1,2-diol with trans-configuration. It is a metabolite of cyclohexene oxide and other such compounds. It has a role as a human xenobiotic metabolite....
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  • Aurofusarin
    Aurofusarin
    • Cat. No.:
    • B079076
    • CAS No.:
    • 13191-64-5
    • Molecular Formula:
    • C30H18O12
    • Molecular Weight:
    • 570.5 g/mol
    Description
    Aurofusarin is an organooxygen compound and an organic heterotricyclic compound.
    Aurofusarin has been reported in Fusarium graminearum with data available.
    from Fusarium graminearum;  structure given ...
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  • 2-Naphthoxyacetic acid
    2-Naphthoxyacetic acid
    • Cat. No.:
    • B087243
    • CAS No.:
    • 120-23-0
    • Molecular Formula:
    • C12H10O3
    • Molecular Weight:
    • 202.21 g/mol
    Description
    2-naphthyloxyacetic acid is a naphthyloxyacetic acid.
    used as plant hormone to promote the growth of roots on clippings, to prevent fruit from falling prematurely;  structure...
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  • Dihydroxyacetone Phosphate
    Dihydroxyacetone Phosphate
    • Cat. No.:
    • B1201352
    • CAS No.:
    • 57-04-5
    • Molecular Formula:
    • C3H7O6P
    • Molecular Weight:
    • 170.06 g/mol
    Description
    Dihydroxyacetone phosphate is a member of the class of glycerone phosphates that consists of glycerone bearing a single phospho substituent. It has a role as a human metabolite, a Saccharomyces cerevisiae metabo...
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  • Desthiobiotin
    Desthiobiotin
    • Cat. No.:
    • B1201365
    • CAS No.:
    • 533-48-2
    • Molecular Formula:
    • C10H18N2O3
    • Molecular Weight:
    • 214.26 g/mol
    Description
    (4R,5S)-dethiobiotin is the (4R,5S)-isomer of dethiobiotin. It is a conjugate acid of a (4R,5S)-dethiobiotin(1-). It is an enantiomer of a (4S,5R)-dethiobiotin.
    Dethiobiotin is a metabolite found in or produc...
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  • Methylparaben
    Methylparaben
    • Cat. No.:
    • B1676471
    • CAS No.:
    • 99-76-3
    • Molecular Formula:
    • C8H8O3
    • Molecular Weight:
    • 152.15 g/mol
    Description
    Methylparaben is a 4-hydroxybenzoate ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with methanol. It is the most frequently used antimicrobial preservative in cosmeti...
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  • Natamycin
    Natamycin
    • Cat. No.:
    • B10753224
    • CAS No.:
    • 52882-37-8
    • Molecular Formula:
    • C33H47O13N
      C33H47NO13
    • Molecular Weight:
    • 665.7 g/mol
    Description
    Natamycin is a Polyene Antimicrobial.
    Natamycin has been reported in Streptomyces gilvosporeus, Streptomyces, and other organisms with data available.
    Natamycin is a polyene amphoteric macrolide antibiotic...
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  • Prostaglandin E2
    Prostaglandin E2
    • Cat. No.:
    • B10761402
    • CAS No.:
    • 22230-04-2
    • Molecular Formula:
    • C20H32O5
    • Molecular Weight:
    • 352.5 g/mol
    Description
    Prostaglandin E2 is prostaglandin F2alpha in which the hydroxy group at position 9 has been oxidised to the corresponding ketone. Prostaglandin E2 is the most common and most biologically potent of mammalian pro...
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